2-Amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C9H10N4/c10-4-6-3-7-5-12-2-1-8(7)13-9(6)11/h3,12H,1-2,5H2,(H2,11,13)
• InChI Key: LSNQJRWJWMLSNS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=CC(=C(N=C21)N)C#N
• Molecular Formula: C9H10N4
• DSSTOX Substance ID: DTXSID00857016
• Molecular Weight: 174.20 g/mol
• CAS RN: 1211586-78-5

Description

“2-Amino-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile” is a derivative of 1,6-naphthyridines. Naphthyridines are nitrogen-containing heterocyclic compounds that have been well explored by the scientific community due to their wide range of biological applications. They are pharmacologically active, with applications such as anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Molecular Structure Analysis

Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms, and thus can be considered the naphthalene analog of pyridine with one nitrogen atom in each ring. Six isomeric naphthyridines exist currently.

Chemical Reactions Analysis

Naphthyridines react readily with alkyl halides to furnish the corresponding N-alkylsubstituted 1,5-naphthyridines through quaternary salts intermediates, which undergo base-induced hydrogen halide elimination.

Future Directions

The future directions in the field of naphthyridines involve further exploration of their synthesis and biological applications. There is a burgeoning interest in the synthesis and biological applications of 1,6-naphthyridines, reflecting their importance in the synthetic as well as medicinal chemistry fields. The current focus is on recent synthetic developments and a thorough study of the anticancer activity of 1,6-naphthyridines on different cancer cell lines.